1-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperidin-3-ol

• IUPAC Name: 1-[[5-methyl-2-(4-methylsulfanylphenyl)-1,3-oxazol-4-yl]methyl]piperidin-3-ol
• InChI: InChI=1S/C17H22N2O2S/c1-12-16(11-19-9-3-4-14(20)10-19)18-17(21-12)13-5-7-15(22-2)8-6-13/h5-8,14,20H,3-4,9-11H2,1-2H3
• InChI Key: PPOLONGKMDZTHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)SC)CN3CCCC(C3)O
• Molecular Formula: C17H22N2O2S
• Molecular Weight: 318.4 g/mol

Description

1-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperidin-3-ol, also known as MP-10, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has been shown to exhibit a range of pharmacological activities, including analgesic, anti-inflammatory, and anti-tumor effects. In

Scientific Research Applications

1-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperidin-3-ol has been the subject of extensive scientific research due to its potential therapeutic applications. One area of interest is its analgesic activity, which has been demonstrated in animal models of pain. This compound has been shown to reduce pain sensitivity through its interaction with opioid receptors in the central nervous system. Additionally, this compound has been investigated for its anti-inflammatory effects, which may be mediated through its inhibition of the production of pro-inflammatory cytokines.

Mechanism of Action

The mechanism of action of 1-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperidin-3-ol is not fully understood, but it is believed to involve its interaction with various receptors in the central nervous system. This compound has been shown to bind to opioid receptors, which are involved in the regulation of pain perception. Additionally, this compound has been shown to modulate the activity of the dopamine transporter, which may contribute to its potential anti-addictive effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In addition to its analgesic and anti-inflammatory activities, this compound has been shown to have anti-tumor effects in vitro and in vivo. This compound has also been shown to reduce the development of tolerance to opioids, which may contribute to its potential as an anti-addictive agent.

Advantages and Limitations for Lab Experiments

One advantage of 1-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperidin-3-ol for lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Additionally, this compound has been shown to exhibit a range of pharmacological activities, which makes it a versatile tool for investigating various biological processes. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperidin-3-ol. One area of interest is its potential as an anti-addictive agent, particularly in the context of opioid addiction. Additionally, this compound may have potential as a treatment for chronic pain and inflammation. Further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of 1-({5-methyl-2-[4-(methylthio)phenyl]-1,3-oxazol-4-yl}methyl)piperidin-3-ol involves a multi-step process that begins with the reaction of 2-(4-methylthiophenyl)acetic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-amino-5-methyl-1,3-oxazole to form the key intermediate, which is subsequently coupled with piperidin-3-ol to yield this compound. The overall yield of this synthesis is around 40%, and the purity of the final product can be improved by recrystallization.